Cas no 2111274-50-9 (5-(1H-indol-5-yl)-1,2-oxazol-4-amine)
5-(1H-indol-5-yl)-1,2-oxazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(1H-indol-5-yl)-1,2-oxazol-4-amine
- 2111274-50-9
- EN300-1790678
-
- Inchi: 1S/C11H9N3O/c12-9-6-14-15-11(9)8-1-2-10-7(5-8)3-4-13-10/h1-6,13H,12H2
- InChI Key: JZOYUKRGQYTMIT-UHFFFAOYSA-N
- SMILES: O1C(=C(C=N1)N)C1C=CC2=C(C=CN2)C=1
Computed Properties
- Exact Mass: 199.074561919g/mol
- Monoisotopic Mass: 199.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 67.8Ų
5-(1H-indol-5-yl)-1,2-oxazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1790678-0.05g |
5-(1H-indol-5-yl)-1,2-oxazol-4-amine |
2111274-50-9 | 0.05g |
$1152.0 | 2023-09-19 | ||
| Enamine | EN300-1790678-0.1g |
5-(1H-indol-5-yl)-1,2-oxazol-4-amine |
2111274-50-9 | 0.1g |
$1207.0 | 2023-09-19 | ||
| Enamine | EN300-1790678-0.25g |
5-(1H-indol-5-yl)-1,2-oxazol-4-amine |
2111274-50-9 | 0.25g |
$1262.0 | 2023-09-19 | ||
| Enamine | EN300-1790678-0.5g |
5-(1H-indol-5-yl)-1,2-oxazol-4-amine |
2111274-50-9 | 0.5g |
$1316.0 | 2023-09-19 | ||
| Enamine | EN300-1790678-1.0g |
5-(1H-indol-5-yl)-1,2-oxazol-4-amine |
2111274-50-9 | 1g |
$1371.0 | 2023-05-24 | ||
| Enamine | EN300-1790678-2.5g |
5-(1H-indol-5-yl)-1,2-oxazol-4-amine |
2111274-50-9 | 2.5g |
$2688.0 | 2023-09-19 | ||
| Enamine | EN300-1790678-5.0g |
5-(1H-indol-5-yl)-1,2-oxazol-4-amine |
2111274-50-9 | 5g |
$3977.0 | 2023-05-24 | ||
| Enamine | EN300-1790678-10.0g |
5-(1H-indol-5-yl)-1,2-oxazol-4-amine |
2111274-50-9 | 10g |
$5897.0 | 2023-05-24 | ||
| Enamine | EN300-1790678-1g |
5-(1H-indol-5-yl)-1,2-oxazol-4-amine |
2111274-50-9 | 1g |
$1371.0 | 2023-09-19 | ||
| Enamine | EN300-1790678-5g |
5-(1H-indol-5-yl)-1,2-oxazol-4-amine |
2111274-50-9 | 5g |
$3977.0 | 2023-09-19 |
5-(1H-indol-5-yl)-1,2-oxazol-4-amine Related Literature
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on 5-(1H-indol-5-yl)-1,2-oxazol-4-amine
Comprehensive Overview of 5-(1H-indol-5-yl)-1,2-oxazol-4-amine (CAS No. 2111274-50-9): Properties, Applications, and Research Insights
The compound 5-(1H-indol-5-yl)-1,2-oxazol-4-amine (CAS No. 2111274-50-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This indole-oxazole hybrid combines the indole scaffold, a prevalent motif in natural products, with an oxazole ring, known for its versatility in drug design. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted cancer therapies and neurological disorder treatments.
In recent years, the demand for small-molecule inhibitors and heterocyclic compounds has surged, driven by advancements in precision medicine. 5-(1H-indol-5-yl)-1,2-oxazol-4-amine is frequently discussed in forums exploring structure-activity relationships (SAR) and fragment-based drug discovery. Its amine-functionalized oxazole moiety offers a strategic handle for further derivatization, making it a valuable intermediate in medicinal chemistry. Computational studies, including molecular docking and QSAR modeling, often highlight its binding affinity for proteins implicated in inflammation and oncology.
From a synthetic perspective, the preparation of CAS 2111274-50-9 typically involves multi-step organic reactions, such as cyclocondensation or Palladium-catalyzed cross-coupling. These methods are optimized to achieve high yields while minimizing byproducts—a critical consideration for scalable production. Analytical techniques like HPLC purity analysis and LC-MS characterization are essential to verify its structural integrity, especially given its potential use in high-throughput screening (HTS) platforms.
The compound’s physicochemical properties—including logP values, solubility profiles, and stability under physiological conditions—are actively investigated to assess its drug-likeness. Such data are crucial for researchers addressing common queries like "How to improve the bioavailability of indole-oxazole derivatives?" or "What are the optimal storage conditions for CAS 2111274-50-9?". These topics resonate with industrial and academic audiences alike, reflecting the intersection of chemical stability and formulation science.
Beyond pharmaceuticals, 5-(1H-indol-5-yl)-1,2-oxazol-4-amine finds exploratory applications in material science, particularly in designing organic semiconductors or fluorescent probes. Its conjugated π-system and electron-rich nitrogen atoms make it a candidate for optoelectronic devices, a hot topic in renewable energy research. This dual utility underscores its relevance in answering search trends such as "Emerging uses of indole-based compounds beyond medicine".
To ensure safety and compliance, handling protocols for CAS 2111274-50-9 emphasize standard laboratory practices, though it is not classified as hazardous under major regulatory frameworks. Discussions often cite REACH and FDA guidelines to address concerns about compound handling—a frequent query in professional communities. This aligns with the growing emphasis on green chemistry and sustainable synthesis in peer-reviewed literature.
In summary, 5-(1H-indol-5-yl)-1,2-oxazol-4-amine represents a multifaceted compound bridging drug discovery and advanced materials. Its CAS registry number (2111274-50-9) serves as a key identifier for researchers navigating chemical databases or patent landscapes. As interest in tailored heterocycles and bioactive intermediates grows, this compound will likely remain a focal point in both scholarly and industrial discourse.
2111274-50-9 (5-(1H-indol-5-yl)-1,2-oxazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)